Cas no 2034478-20-9 (3-fluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide)

3-Fluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide is a fluorinated sulfonamide derivative featuring a thiophene-pyridine hybrid scaffold. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a bioactive intermediate. The incorporation of a fluorine atom enhances metabolic stability and binding affinity, while the thiophene-pyridine moiety offers structural diversity for targeting heterocyclic interactions. Its sulfonamide group provides a versatile handle for further functionalization or protein binding. This compound is suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. High purity and well-characterized synthesis ensure reliability for research use.

3-fluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide structure

2034478-20-9 structure

Product Name:3-fluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide

CAS No:2034478-20-9

MF:C₁₆H₁₃FN₂O₂S₂

MW:348.415024518967

CID:5377991

Update Time:2025-10-15

3-fluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-N-[[2-(2-thienyl)-3-pyridinyl]methyl]benzenesulfonamide
- 3-fluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide
- Inchi： 1S/C16H13FN2O2S2/c17-13-5-1-6-14(10-13)23(20,21)19-11-12-4-2-8-18-16(12)15-7-3-9-22-15/h1-10,19H,11H2
- InChI Key： MKZAVNXLWCLXGC-UHFFFAOYSA-N
- SMILES： C1(S(NCC2=CC=CN=C2C2SC=CC=2)(=O)=O)=CC=CC(F)=C1

Experimental Properties

Density: 1.377±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 543.0±60.0 °C(Predicted)
pka: 8.90±0.50(Predicted)

3-fluoro-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide Pricemore >>

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